Cas no 103761-95-1 (2,5-dihexoxybenzene-1,4-dicarbonyl Chloride)

2,5-dihexoxybenzene-1,4-dicarbonyl Chloride structure
103761-95-1 structure
Product Name:2,5-dihexoxybenzene-1,4-dicarbonyl Chloride
CAS No:103761-95-1
MF:C20H28Cl2O4
MW:403.339924812317
CID:1138927
PubChem ID:71333063
Update Time:2025-04-20

2,5-dihexoxybenzene-1,4-dicarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2,5-dihexoxybenzene-1,4-dicarbonyl Chloride
    • 2,5-BIS(HEXYLOXY)BENZENE-1,4-DICARBONYL DICHLORIDE
    • 103761-95-1
    • SCHEMBL667572
    • DTXSID00761386
    • Inchi: 1S/C20H28Cl2O4/c1-3-5-7-9-11-25-17-13-16(20(22)24)18(14-15(17)19(21)23)26-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
    • InChI Key: VXJWLMDPRGVVHI-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C(C(=O)Cl)=CC=1OCCCCCC)OCCCCCC)=O

Computed Properties

  • Exact Mass: 402.13664
  • Monoisotopic Mass: 402.1364648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 14
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 6.36280

2,5-dihexoxybenzene-1,4-dicarbonyl Chloride Related Literature

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